Cas no 612802-50-3 (N-cyclohexyl-4-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}butanamide)

• Product Name: N-cyclohexyl-4-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}butanamide
• CAS No: 612802-50-3
• MF: C₂₁H₂₉N₃O₂S₂
• MW: 419.603862524033
• CID: 5874043
• PubChem ID: 1589206
• Update Time: 2023-11-21

N-cyclohexyl-4-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}butanamide Chemical and Physical Properties

Names and Identifiers

• 4-[(3-allyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-cyclohexylbutanamide
• Butanamide, N-cyclohexyl-4-[[3,4-dihydro-5,6-dimethyl-4-oxo-3-(2-propen-1-yl)thieno[2,3-d]pyrimidin-2-yl]thio]-
• N-cyclohexyl-4-{[5,6-dimethyl-4-oxo-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-2-yl]sulfanyl}butanamide
• AKOS002176647
• AF-399/41945561
• 612802-50-3
• N-cyclohexyl-4-(5,6-dimethyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanylbutanamide
• F1440-0031
• 4-((3-allyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-cyclohexylbutanamide

• Inchi： 1S/C21H29N3O2S2/c1-4-12-24-20(26)18-14(2)15(3)28-19(18)23-21(24)27-13-8-11-17(25)22-16-9-6-5-7-10-16/h4,16H,1,5-13H2,2-3H3,(H,22,25)
• InChI Key： FZMUVPDLDKKCMG-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CCCSC1N(CC=C)C(=O)C2C(C)=C(C)SC=2N=1

Computed Properties

• Exact Mass: 419.17011952g/mol
• Monoisotopic Mass: 419.17011952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 15.79±0.20(Predicted)